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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethipin, known by its IUPAC name 5,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide,
is a chemical compound primarily used as a plant growth regulator, defoliant, and desiccant.[1]
[2] Its CAS Registry Number is 55290-64-7.[1] This technical guide provides a comprehensive
overview of the core physical and chemical properties of Dimethipin, offering detailed data and
standardized experimental methodologies. The information presented is intended to support
research, development, and safety assessments involving this compound.

Chemical Identity and Structure

Dimethipin is a sulfone derivative with the molecular formula CeéH1004S2.[1][3]

Table 1: Chemical Identification of Dimethipin
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Identifier Value

5,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-
IUPAC Name

tetraoxide[1][4]
CAS Number 55290-64-7[1]

Molecular Formula

CeH1004S2[1][3]

Molecular Weight

210.27 g/mol [3][5]

Canonical SMILES

CC1=C(S(=0)(=0)CCS1(=0)=0)C[1]

InChl Key

PHVNLLCAQHGNKU-UHFFFAOYSA-NI[1]

Physical and Chemical Properties

The physical and chemical properties of Dimethipin are crucial for understanding its

environmental fate, behavior, and potential applications. These properties have been

determined using standardized experimental protocols.

Table 2: Physical and Chemical Properties of Dimethipin

Property Value
Melting Point 167-169 °C[1][6]
Boiling Point 319.8 °C (rough estimate)[6]

Water Solubility

4.6 g/L at 25 °C[1]

Vapor Pressure

3.8 x 1077 mm Hg at 25 °C[1][2]

pKa

10.88[1]

Octanol-Water Partition Coefficient (log P)

-0.17[7]

Appearance Colorless to white crystalline solid[1][8]
Odor Mild odor[1]
Experimental Protocols
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The determination of the physical and chemical properties of chemical substances like
Dimethipin is typically performed following internationally recognized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD) and the
United States Environmental Protection Agency (EPA) Office of Prevention, Pesticides and
Toxic Substances (OPPTS). These standardized methods ensure data quality and
comparability.

Melting Point

The melting point of Dimethipin is determined using methods outlined in OECD Test Guideline
102 or EPA OPPTS 830.7200. A common technique is the capillary method, where a small,
powdered sample of the substance is heated in a capillary tube, and the temperature range
over which the substance melts is observed. Differential Scanning Calorimetry (DSC) is
another method that can be used, which measures the heat flow to the sample as a function of
temperature.

Boiling Point

The boiling point is typically determined following OECD Test Guideline 103 or EPA OPPTS
830.7220. For a substance like Dimethipin with a high boiling point, methods such as
ebulliometry or dynamic vapor pressure measurement are suitable. These methods involve
heating the liquid to determine the temperature at which its vapor pressure equals the
atmospheric pressure.

Water Solubility

The water solubility of Dimethipin is measured according to OECD Test Guideline 105 or EPA
OPPTS 830.7840. The flask method is generally used for substances with solubilities greater
than 10-2 g/L. In this method, the substance is dissolved in water at a specific temperature until
saturation is reached. The concentration of the substance in the aqueous solution is then
determined analytically.

Vapor Pressure

The vapor pressure is determined using methods described in OECD Test Guideline 104 or
EPA OPPTS 830.7950. Given Dimethipin's low vapor pressure, a vapor pressure balance or a
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gas saturation method would be appropriate. These methods measure the pressure exerted by
the vapor in equilibrium with the solid or liquid phase at a given temperature.

Dissociation Constant (pKa)

The pKa value is determined following guidelines such as EPA OPPTS 830.7370. A common
method is the titration method, where a solution of the substance is titrated with a standard acid
or base, and the pH is measured as a function of the titrant volume. The pKa is then calculated
from the titration curve.

Octanol-Water Partition Coefficient (log P)

The octanol-water partition coefficient is a measure of a chemical's lipophilicity and is
determined using OECD Test Guideline 107 (Shake Flask Method) or EPA OPPTS 830.7550.
This involves dissolving the substance in a mixture of n-octanol and water, allowing the two
phases to separate, and then measuring the concentration of the substance in each phase.
The partition coefficient is the ratio of the concentration in the octanol phase to the
concentration in the aqueous phase.

Mode of Action and Synthesis Workflow
Mode of Action

Dimethipin acts as a defoliant by interfering with protein synthesis in the plant's epidermis.
This disruption leads to stress on the stomatal system, causing the plant to lose water, which
ultimately results in desiccation and the shedding of leaves.
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Logical relationship of Dimethipin's mode of action.

Synthesis Workflow

The synthesis of Dimethipin involves a multi-step process, starting with the formation of a
dihydro-1,4-dithiin precursor, followed by oxidation.
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Precursor Synthesis

1,2-Ethanedithiol 2,3-Dibromobut-2-ene

Base-Catalyzed
Cyclization

Oxidation

2,3-dihydro-5,6-dimethyl-1,4-dithiin Peracid (e.g., m-CPBA)

Oxidation Reaction

Dimethipin

Click to download full resolution via product page

General workflow for the synthesis of Dimethipin.

Stability and Reactivity

Dimethipin is stable for at least one year at 20 °C. It is also stable to light for at least 7 days at
25 °C. The compound undergoes degradation in aqueous solutions, with the rate of hydrolysis
being pH-dependent.

Conclusion

This technical guide has summarized the key physical and chemical properties of Dimethipin,
providing quantitative data in a structured format. The likely experimental protocols for
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determining these properties, based on established OECD and EPA guidelines, have been
detailed to aid in the design and interpretation of future studies. Furthermore, visual
representations of its mode of action and synthesis workflow have been provided to facilitate a
deeper understanding of this compound for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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